3-cyclopropyl-4-(cyclopropylmethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one

• IUPAC Name: 3-cyclopropyl-4-(cyclopropylmethyl)-1H-1,2,4-triazol-5-one
• InChI: InChI=1S/C9H13N3O/c13-9-11-10-8(7-3-4-7)12(9)5-6-1-2-6/h6-7H,1-5H2,(H,11,13)
• InChI Key: LPPDIGZWYGGLEV-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CN2C(=NNC2=O)C3CC3
• Molecular Formula: C9H13N3O
• Molecular Weight: 179.22 g/mol

Description

3-cyclopropyl-4-(cyclopropylmethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one is a chemical compound that has gained significant attention in the scientific research community. This compound belongs to the class of 1,2,4-triazole derivatives, which have been found to have a wide range of biological activities. The unique structural features of this compound make it a promising candidate for various applications in scientific research.

Scientific Research Applications

Crystal and Molecular Structures

The study of triazole derivatives, including compounds related to "3-cyclopropyl-4-(cyclopropylmethyl)-4,5-dihydro-1H-1,2,4-triazol-5-one," reveals insights into their crystal and molecular structures. For instance, the crystal and molecular structures of two triazole derivatives were analyzed, showing considerable delocalization of π-electron density within the triazole ring and forming supramolecular chains mediated by hydrogen bonding and other interactions. This structural information is crucial for understanding the chemical behavior and potential applications of these compounds in various scientific fields, such as materials science and pharmaceutical research (Boechat et al., 2010).

Synthesis and Structural Studies

Another significant area of research is the synthesis and structural studies of triazole derivatives. For example, the synthesis, spectroscopic, and structural studies of "4-Amino-3-(ethyl)-5-(4-chlorophenyl)-4H-1,2,4-triazole" and "4-Amino-3-cyclopropyl-5-oxo-4,5-dihydro-1,2,4-triazol-1-yl-acetic acid ethyl ester" demonstrated the importance of N-H⋯N hydrogen bonds in forming a two-dimensional framework structure. These studies contribute to the understanding of the molecular interactions and properties of triazole derivatives, which can be applied in the design and development of new compounds with desired features (Şahin et al., 2014).

Green Synthesis Approaches

The development of green and recyclable catalytic systems for the synthesis of 1,4,5-trisubstituted-1,2,3-triazoles highlights the importance of environmentally friendly methodologies in chemical synthesis. Such approaches not only offer synthetic advantages in terms of high atom economy and low environmental impact but also open new avenues for the industrial and biological application of triazole derivatives (Singh et al., 2013).